This paper is focused with the investigation of new exact analytical solutions to two types of nonlinearities of the Lakshmanan–Porsezian–Daniel models, namely anti-cubic law and cubic-quintic law of nonlinearity. To achieve the diverse wave patterns to the considered model, a novel method, namely the new Kudryashov technique, is used. The newly accomplished solutions exhibit many types of wave solutions such as one-soliton, bright, dark, bell-shape and anti-bell shape solutions. The dynamics of the derived solutions are represented by three-dimensional (3D) and two-dimensional (2D) graphs. The novel aspect of this study is the balance between dispersion and nonlinear phenomena, which have not been achieved in previous studies. Based on these solutions, the fiber structure can be designed to improve its quality. Furthermore, this shows the method’s ability to solve various forms of nonlinear complex phenomena and produce other solitary wave solutions.

In this work, the role of asymmetry in the beam profile of finite Airy-Gaussian (AiG) laser is presented to explore its propagation dynamics in collisionless magnetized plasma. Emphasis is on analyzing the self-trapping condition for both extraordinary (E) and ordinary (O) modes of propagation of AiG laser beam. Theoretical formulation is based on obtaining nonlinear coupled differential equations for beam-width parameters in both transverse dimensions of the beam with the help of parabolic equation approach under WKB and paraxial approximations. It is found that asymmetry in the modulation parameters significantly affects self-focusing of finite AiG beam. Moreover, the same initial intensity parameter for simultaneous self-trapping of both modes of propagation is noteworthy.

In this paper, we examine generalized nonlinear Schrödinger equation (GNLSE) for lump, breather lump wave, rogue wave, periodic cross kink wave, lump with one kink, lump with two-kink, interaction between lump periodic and kink wave, periodic cross lump wave, periodic wave and multi-wave. Ansatz transformations will be used to study homoclinic breather, kink cross rational, M-shaped rational, periodic cross rational, M-shaped rational with one kink, M-shaped rational with two-kink, M-shaped interaction with rogue and kink and M-shaped interaction with periodic and kink. We will also study the stability of the obtained solutions. Additionally, we present three-dimensional, two-dimensional, contour, and stream plot illustrations for our graphs.

In this paper, we examine generalized nonlinear Schrödinger equation (GNLSE) for lump, breather lump wave, rogue wave, periodic cross kink wave, lump with one kink, lump with two kink, interaction between lump periodic and kink wave, periodic cross lump wave, periodic wave, and multiwave. Ansatz transformations will be used to study homoclinic breather, kink cross rational, M-shaped rational, periodic cross rational, M-shaped rational with one kink, M-shaped rational with two kink, M-shaped interaction with rogue and kink and M-shaped interaction with periodic and kink. We will also study the stability of the obtained solutions. Additionally, we present 3D, 2D, contour, and stream plot illustrations for our graphs.

In this work, a flat-top and broadband supercontinuum (SC) generation in photonic crystal fibers (PCFs) infiltrated with carbon tetrachloride (CCl4) with different air hole diameters in the cladding has been introduced. The optical properties of the fundamental mode are analyzed by numerical simulation. Based on the obtained results, two optimized PCFs with small dispersion are proposed and verified against SC generation in detail. The first fiber has an all-normal dispersion of −9.376ps.nm−1.km−1 at the pump wavelength of 0.98μm, generating broadband of 768nm and flat-top with only 0.3nJ of input energy and time duration of 90fs. In the meantime the dispersion property of the second fiber is anomalous, which equals 1.105ps⋅nm−1⋅km−1 at 1.3μm pump wavelength. The second fiber generates a SC spectrum of 1,751.1nm with input energy and time duration of 0.55nJ and 55fs, respectively. Proposed fibers are suitable for all-fiber SC sources which could lead to new low-cost all-fiber optical systems.

The copper oxide nanoparticles (CuO NPs) were synthesized via solution combustion approach with Bengal gram powder as a fuel. The XRD analysis confirms the monoclinic structure of CuO NPs. FT-IR spectrum reveals the formation of CuO NPs. SEM studies show that the NPs are nearly spherical, and the elemental composition was confirmed by EDAX. The absorption spectra revealed a direct optical band gap of 1.50eV. DFT calculations were performed to determine the HOMO–LUMO energy bandgap and found to be 1.72eV, which is in good agreement with the experimental value. The Z-scan technique was used to investigate the third-order nonlinear optical (NLO) characteristics using DPSS continuous wave laser (532nm, 200mW). A high reverse saturation absorption and negative nonlinear refractions were observed. Third-order NLO parameters β, n2 and χ(3) were found to be 19.6×10−5cm/W, −1.12×10−8cm2/W and 5.97×10−7esu, respectively. The CuO NPs also displayed strong optical limiting behavior with a limiting threshold of 2.11kW/cm2.

The work is devoted to the study of the second-harmonic generation (SHG) process as a result of random quasi-phase-matching of thulium laser radiation in ZnSe polycrystals. A linear dependence of the SHG efficiency on the nonlinear medium length has been observed in the experiment. The efficiencies of SHG in ZnSe polycrystals with average grain sizes from 35μm to 380μm were compared. The obtained results are in good agreement with the theory in the case of a Gaussian grain size distribution.

We have numerically generated the rogue waves supported by discrete nonlinear Schrödinger equation (DNLSE). The investigation has been made on pure cubic DNLSE as well as on cubic-quintic discrete nonlinear Schrödinger equation (CQDNLSE). Runge–Kutta fourth (RK4) order method has been employed to obtain these results. For the cubic DNLSE breathers are found to be localized in one of the dimensions and periodic in the other dimensions, whereas rogue waves are found to be appearing from nowhere and disappearing without a trace. For CQDNLSE it is reported that the sign of quintic term possesses a significant effect on the intensity of the rogue waves. Further these waves are appearing from nowhere but instead of disappearing these show periodic reappearance. For larger value of quintic coefficient this phenomenon is visible at shorter length scale. Breathers are reported for the first time for the cubic DNLSE. The obtained results for CQDNLSE are unobserved previously in any constant coefficient discrete nonlinear equation.

A novel copper coordination polymer [Cu(Hssipa)(Hpao)(H2O)]n (1) based on 5-sulfoisophthalic acid monosodium salt (NaH2ssipa) and 2-pyridinealdoxime (Hpao) has been synthesized by solvent evaporation under magnetic field condition. Compound 1 feathers a two-dimensional framework with (63)2 topology, which is constructed by Hssipa2− ligands linked with Cu ions via the carboxylate and sulfonate groups in monodentate and bidentate modes, respectively. The Hpao molecules act as terminal ligands, chelated with Cu ions. Compound 1 displays the luminescence, arising from ligand centered π−π∗ transitions. In addition, the second-harmonic-generation (SHG) measurement revealed that it has a SHG response, which is 1.9 times that of KH2PO4.

In recent trends, digital systems in the light of power dissipation are a crucial issue. In computing, the computational process of reversible logic is bijective and can decrease the rising issue of power dissipation. In reversible circuit design, Peres gate considered as one of the fundamental reversible gate. Therefore, a Peres gate using Add/Drop Multiplexer (ADM) and Reflective Semiconductor Optical Amplifier (RSOA) is proposed in this paper. Frequency encoding scheme and dibit-based logic are incorporated here. In long range transmission, frequency encoding bears huge benefits in respect with the other encoding techniques. This encoding technique may decrease the probability of bit error. Due to the high gain and low noise property of RSOA, the proposed design can perform operations like computation, data processing, etc. at ultra-high speed with low noise. MATLAB Simulink (R2018a) software has been used to verify the operation of the proposed design.